molecular formula C6H5F6N3O2 B8514590 4-(Azidomethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane CAS No. 51125-51-0

4-(Azidomethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane

Cat. No.: B8514590
CAS No.: 51125-51-0
M. Wt: 265.11 g/mol
InChI Key: AOAGIQWVNVCYIA-UHFFFAOYSA-N
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Description

4-(Azidomethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane is a useful research compound. Its molecular formula is C6H5F6N3O2 and its molecular weight is 265.11 g/mol. The purity is usually 95%.
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Properties

CAS No.

51125-51-0

Molecular Formula

C6H5F6N3O2

Molecular Weight

265.11 g/mol

IUPAC Name

4-(azidomethyl)-2,2-bis(trifluoromethyl)-1,3-dioxolane

InChI

InChI=1S/C6H5F6N3O2/c7-5(8,9)4(6(10,11)12)16-2-3(17-4)1-14-15-13/h3H,1-2H2

InChI Key

AOAGIQWVNVCYIA-UHFFFAOYSA-N

Canonical SMILES

C1C(OC(O1)(C(F)(F)F)C(F)(F)F)CN=[N+]=[N-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A sample of 14.00 grams of 2,2-bis(trifluoromethyl)-4-tosyloxymethyl-1,3-dioxolane (m.p. 58°-60° C.) is dissolved in 40 ml of dimethylformamide and 4.85 grams NaN3 is added. The mixture is stirred magnetically at 140°-149° C. for 3.5 hours. The product is diluted with benzene and filtered. The filtrate is washed thoroughly with water, vacuum-stripped and distilled. The product, 2,2-bis(trifluoromethyl)-4-azidomethyl-1,3-dioxolane, has a boiling point of 78° C./20 mm Hg and a refractive index of 1.37447 at 20° C. Analysis Found: (In Percent) C, 26.95; H, 1.73; N, 16.06. Calculated for C6H5F6N3O2 (M.W. 265.1): C, 27.18; H, 1.90; N, 15.84.
Name
2,2-bis(trifluoromethyl)-4-tosyloxymethyl-1,3-dioxolane
Quantity
14 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Name
Quantity
4.85 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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